Threonine synthase-like 1 (S. cerevisiae) (295-305)
Description
Threonine synthase-like 1
Scientific Research Applications
Saccharomyces cerevisiae in Biotechnology
Saccharomyces cerevisiae, commonly known as budding yeast, is a robust and genetically tractable organism extensively used in biotechnology. Its applications vary from vaccine and hormone manufacturing to the production of bulk chemicals and biofuels. Recent advancements have expanded its usage to include the production of complex natural products like polyketides and nonribosomal peptides, which possess valuable pharmacological properties for treating infectious diseases, cancer, or autoimmune disorders (Tippelt & Nett, 2021).
Brewing and Genetic Adaptation
S. cerevisiae strains with the ability to hydrolyze and ferment long-chain oligosaccharides like dextrin and starch have been traditionally regarded as spoilage microbes in beer production. However, recent studies have re-evaluated the significance of these diastatic strains, revealing that they are highly specialized and domesticated yeasts belonging to major brewing yeast lineages. These strains, used in the production of traditional beer styles and potentially new beers with novel properties, highlight the complex relationship between microbial genetics and industrial applications (Krogerus & Gibson, 2020).
Yeast Mitochondrial Biogenesis
The modular assembly of yeast mitochondrial ATP synthase and cytochrome oxidase (COX) is a critical aspect of cellular bioenergetics. Studies in S. cerevisiae reveal that both complexes are assembled from independent modules, corresponding to identifiable components of each complex. The balanced expression and assembly of these complexes are regulated by a coordinated expression of gene products encoded in the nuclear and mitochondrial genomes, showcasing the intricate genetic regulation of mitochondrial function (Franco et al., 2020).
Nitric Oxide Synthesis in Algae and Plants
The presence and evolution of nitric oxide synthase–like proteins in the plant kingdom, including algae but excluding land plants, demonstrate the diverse biological functions and evolutionary pathways of this signaling molecule. This highlights the importance of understanding biochemical pathways and molecular biology across different species, providing insights that can be applied in various scientific disciplines (Jeandroz et al., 2016).
properties
sequence |
LLERCIHPADI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Threonine synthase-like 1 (S. cerevisiae) (295-305) |
Origin of Product |
United States |
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